Cas no 50777-69-0 (3-(Diphenylphosphino)benzaldehyde)

3-(Diphenylphosphino)benzaldehyde structure
50777-69-0 structure
Product Name:3-(Diphenylphosphino)benzaldehyde
CAS No:50777-69-0
MF:C19H15OP
MW:290.295565843582
MDL:MFCD26743563
CID:1034943
PubChem ID:12090660
Update Time:2025-04-20

3-(Diphenylphosphino)benzaldehyde Chemical and Physical Properties

Names and Identifiers

    • 3-(Diphenylphosphino)benzaldehyde
    • 3-diphenylphosphanylbenzaldehyde
    • DB-240673
    • DTXSID50477389
    • 50777-69-0
    • SCHEMBL23879213
    • CS-0203283
    • A934546
    • AMY21600
    • 3-(DIPHENYLPHOSPHANYL)BENZALDEHYDE
    • MDL: MFCD26743563
    • Inchi: 1S/C19H15OP/c20-15-16-8-7-13-19(14-16)21(17-9-3-1-4-10-17)18-11-5-2-6-12-18/h1-15H
    • InChI Key: CMEOFSWKFYCLDJ-UHFFFAOYSA-N
    • SMILES: P(C1C=CC=CC=1)(C1C=CC=CC=1)C1C=CC=C(C=O)C=1

Computed Properties

  • Exact Mass: 290.086052095g/mol
  • Monoisotopic Mass: 290.086052095g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 4
  • Complexity: 300
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.1
  • Topological Polar Surface Area: 17.1Ų

3-(Diphenylphosphino)benzaldehyde Pricemore >>

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